Cas no 64953-18-0 (1H-Tetrazole-5-acetic acid, 1-(phenylmethyl)-)

• Product Name: 1H-Tetrazole-5-acetic acid, 1-(phenylmethyl)-
• CAS No: 64953-18-0
• MF: C₁₀H₁₀N₄O₂
• MW: 218.2120013237
• CID: 411691
• PubChem ID: 57720014
• Update Time: 2025-04-19

1H-Tetrazole-5-acetic acid, 1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole-5-acetic acid, 1-(phenylmethyl)-
• 2-(1-benzyltetrazol-5-yl)acetic acid
• 64953-18-0
• (1-Benzyl-1H-tetrazol-5-yl)acetic acid
• SCHEMBL12761278
• DTXSID70727651

• Inchi： 1S/C10H10N4O2/c15-10(16)6-9-11-12-13-14(9)7-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,15,16)
• InChI Key： ZKNAPHWBCZSHKN-UHFFFAOYSA-N
• SMILES： OC(CC1=NN=NN1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 218.0805
• Monoisotopic Mass: 218.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• PSA: 80.9